4-[4-(3-methoxybenzylidene)-3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl]benzoic acid

• IUPAC Name: 4-[(4E)-4-[(3-methoxyphenyl)methylidene]-3-methyl-5-oxopyrazol-1-yl]benzoic acid
• InChI: InChI=1S/C19H16N2O4/c1-12-17(11-13-4-3-5-16(10-13)25-2)18(22)21(20-12)15-8-6-14(7-9-15)19(23)24/h3-11H,1-2H3,(H,23,24)/b17-11+
• InChI Key: WMJWPBVTUWGCNO-GZTJUZNOSA-N
• Canonical SMILES: CC1=NN(C(=O)C1=CC2=CC(=CC=C2)OC)C3=CC=C(C=C3)C(=O)O
• Isomeric SMILES: CC\1=NN(C(=O)/C1=C/C2=CC(=CC=C2)OC)C3=CC=C(C=C3)C(=O)O
• Molecular Formula: C19H16N2O4
• Molecular Weight: 336.3 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves the condensation of an aldehyde or ketone with an amine. For instance, a novel Cu (II) complex based on the Schiff base obtained by the condensation of ortho-vanillin with gamma-aminobutyric acid was synthesized. The compounds were synthesized in excellent yield under mild reaction conditions in the presence of glacial acetic acid.

Molecular Structure Analysis

The molecular structure of similar Schiff base compounds consists of a metal ion (such as Cu (II)) bound to two singly deprotonated Schiff base bridging ligands. These ligands form a chelation environment and a coordination sphere with a disordered octahedral geometry.

Safety and Hazards

The safety data sheet for benzoic acid, a related compound, indicates that it is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It can cause skin irritation, serious eye damage, and damage to organs through prolonged or repeated exposure.

Future Directions

The future directions for research on this compound could involve further exploration of its potential applications in various fields, such as pharmaceuticals, medicine, and materials science. Given the known properties of similar Schiff base compounds, it may be worthwhile to investigate the antimicrobial, antioxidant, and anticancer properties of this compound.